N-[1-{[(2-methoxyethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide

• IUPAC Name: N-[(E)-3-(2-methoxyethylamino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C20H22N2O4/c1-25-13-12-21-20(24)18(14-15-8-10-17(26-2)11-9-15)22-19(23)16-6-4-3-5-7-16/h3-11,14H,12-13H2,1-2H3,(H,21,24)(H,22,23)/b18-14+
• InChI Key: VAGCJPGMJPXOQM-NBVRZTHBSA-N
• Canonical SMILES: COCCNC(=O)C(=CC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COCCNC(=O)/C(=C\C1=CC=C(C=C1)OC)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

“N-[1-{[(2-methoxyethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceutical drugs due to its bioactivity. The molecule also contains methoxy groups, which can influence the molecule’s solubility and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the amide bond, possibly through a reaction between an amine and a carboxylic acid or its derivative. The vinyl group could be introduced through a variety of methods, including elimination reactions or transition metal-catalyzed cross-coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl groups), a carbonyl group (from the amide), and ether groups (from the methoxy groups). These functional groups would influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The amide group could participate in hydrolysis or condensation reactions. The vinyl group could undergo addition reactions, and the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amide and ether would increase its solubility in polar solvents.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could be of interest in the field of medicinal chemistry, given the bioactivity of many benzamide derivatives.